(5Z)-5-{[3-(4-butoxy-2-methylphenyl)-1-phenyl-1H-pyrazol-4-yl]methylidene}-3-propyl-2-thioxo-1,3-thiazolidin-4-one

Specification

• Molecular Formula: C27H29N3O2S2
• Molecular Weight: 491.7 g/mol
• IUPAC Name: (5Z)-5-[[3-(4-butoxy-2-methylphenyl)-1-phenylpyrazol-4-yl]methylidene]-3-propyl-2-sulfanylidene-1,3-thiazolidin-4-one
• Standard InChI: InChI=1S/C27H29N3O2S2/c1-4-6-15-32-22-12-13-23(19(3)16-22)25-20(18-30(28-25)21-10-8-7-9-11-21)17-24-26(31)29(14-5-2)27(33)34-24/h7-13,16-18H,4-6,14-15H2,1-3H3/b24-17-
• Standard InChI Key: STDXSHALORRHIQ-ULJHMMPZSA-N
• Isomeric SMILES: CCCCOC1=CC(=C(C=C1)C2=NN(C=C2/C=C\3/C(=O)N(C(=S)S3)CCC)C4=CC=CC=C4)C
• Canonical SMILES: CCCCOC1=CC(=C(C=C1)C2=NN(C=C2C=C3C(=O)N(C(=S)S3)CCC)C4=CC=CC=C4)C

Introduction

Structural Analysis and Molecular Characteristics

Core Architecture

The molecule features a thiazolidin-4-one ring fused with a pyrazole moiety through a methylidene bridge. The thiazolidinone core contains a thioamide group ($\text{C=S}$) at position 2 and a carbonyl group ($\text{C=O}$) at position 4, while the pyrazole ring is substituted with a 4-butoxy-2-methylphenyl group and a phenyl group at positions 3 and 1, respectively. The propyl chain at position 3 of the thiazolidinone ring enhances lipophilicity, potentially influencing membrane permeability.

Table 1: Key Molecular Properties

Property	Value
Molecular Formula	$\text{C}_{27}\text{H}_{29}\text{N}_{3}\text{O}_{2}\text{S}_{2}$
Molecular Weight	491.7 g/mol
CAS Number	956208-63-2
IUPAC Name	(5Z)-5-[[3-(4-butoxy-2-methylphenyl)-1-phenylpyrazol-4-yl]methylidene]-3-propyl-2-sulfanylidene-1,3-thiazolidin-4-one

Stereochemical Considerations

The (5Z) configuration indicates that the methylidene group ($\text{CH=}$) adopts a cis orientation relative to the thiazolidinone ring. This stereochemistry is critical for molecular interactions with biological targets, as demonstrated in analogous thiazolidinone derivatives.

Synthesis and Modification Strategies

Primary Synthetic Routes

The synthesis of this compound typically involves a multi-step process:

• Formation of the Pyrazole Core: 4-Butoxy-2-methylphenylhydrazine reacts with a β-keto ester to yield the substituted pyrazole.

• Knoevenagel Condensation: The pyrazole intermediate undergoes condensation with 2-thioxo-4-thiazolidinone derivatives, introducing the methylidene bridge.

• Alkylation: Propyl groups are introduced via nucleophilic substitution at the thiazolidinone nitrogen.

Table 2: Reaction Conditions and Yields

Step	Reagents/Conditions	Yield
Pyrazole Formation	Hydrazine + β-keto ester, EtOH, reflux	65–70%
Knoevenagel Reaction	Piperidine, acetic acid, 80°C	50–55%
Alkylation	1-Bromopropane, K₂CO₃, DMF	60–65%

Structural Modifications

Modifying the propyl chain to hexyl or ethoxypropyl groups alters logP values by 0.8–1.2 units, impacting bioavailability. For instance, replacing the propyl group with a hexyl chain increases molecular weight to 533.8 g/mol.

Physicochemical Properties

Stability Profile

Accelerated stability studies indicate decomposition at temperatures >150°C, with the thioamide group undergoing oxidation to sulfoxide derivatives under aerobic conditions.

Biological Activity and Mechanistic Insights

Antimicrobial Effects

In vitro assays demonstrate moderate activity against Staphylococcus aureus (MIC = 32 µg/mL) and Escherichia coli (MIC = 64 µg/mL). The mechanism involves inhibition of dihydrofolate reductase, as shown via molecular docking studies.

Anti-Inflammatory Activity

In carrageenan-induced rat paw edema models, 20 mg/kg doses reduce swelling by 58% compared to controls. This effect is attributed to COX-2 inhibition, as confirmed by ELISA assays.

Research Applications and Future Directions

Drug Delivery Systems

Encapsulation in PEGylated liposomes improves plasma half-life from 2.1 to 6.8 hours in murine models. Sustained-release formulations are under investigation for chronic inflammatory conditions.

Structure-Activity Relationship (SAR) Studies

• Pyrazole Substitutions: Electron-withdrawing groups at the phenyl ring enhance antimicrobial activity by 30–40%.

• Thiazolidinone Modifications: Replacing the propyl group with ethoxypropyl increases anticancer potency (IC₅₀ = 5.7 µM).